Cas no 171876-65-6 (Piperazine Ferulate)

• Product Name: Piperazine Ferulate
• CAS No: 171876-65-6
• MF: C₁₄H₂₀N₂O₄
• MW: 280.319603919983
• MDL: MFCD03428534
• CID: 65906
• PubChem ID: 45108237
• Update Time: 2025-11-03

Piperazine Ferulate Chemical and Physical Properties

Names and Identifiers

• Piperazine 3-(4-hydroxy-3-methoxyphenyl)acrylate
• 2-Ethylhexyl ferulate
• Piperazine 3-methoxy-4-hydroxycinnamate
• (E)-2-ethylhexyl 3-(4-hydroxy-3-methoxyphenyl)acrylate
• Piperazine ferulate
• Ethylhexyl ferulate
• (E)-3-(4-hydroxy-3-methoxyphenyl)prop-2-enoic acid;piperazine
• Piperazine3-(4-hydroxy-3-methoxyphenyl)acrylate
• BCP21375
• 111945-24-5
• AS-17605
• MFCD03428534
• SCHEMBL23174292
• AKOS015896178
• A811361
• 171876-65-6
• Piperazine Ferulate

• MDL： MFCD03428534
• Inchi： 1S/C10H10O4.C4H10N2/c1-14-9-6-7(2-4-8(9)11)3-5-10(12)13;1-2-6-4-3-5-1/h2-6,11H,1H3,(H,12,13);5-6H,1-4H2/b5-3+;
• InChI Key： MUQIDFWDLOFXEP-WGCWOXMQSA-N
• SMILES： O(C)C1=C(C=CC(/C=C/C(=O)O)=C1)O.N1CCNCC1

Computed Properties

• Exact Mass: 280.14200
• Monoisotopic Mass: 280.142
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 10
• Complexity: 251
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 90.8A^2

Experimental Properties

• Color/Form: No data avaiable
• Density: No data available
• Melting Point: No data available
• Boiling Point: No data available
• Flash Point: No data available
• PSA: 90.82000
• LogP: 1.33540
• Vapor Pressure: No data available

Piperazine Ferulate Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on Piperazine Ferulate

Piperazine Ferulate (CAS No. 171876-65-6): A Comprehensive Overview

Piperazine Ferulate (CAS No. 171876-65-6) is a compound that has garnered significant attention in the fields of chemistry, biology, and pharmaceutical research. This compound is a derivative of piperazine and ferulic acid, both of which are well-known for their diverse biological activities. The unique combination of these two molecules in Piperazine Ferulate offers a range of potential therapeutic applications, making it a subject of extensive study.

Piperazine, a cyclic secondary amine, is widely used in the synthesis of various pharmaceuticals and agrochemicals. It is known for its ability to form complexes with metal ions and its use as an intermediate in the synthesis of other compounds. On the other hand, ferulic acid is a hydroxycinnamic acid found in the cell walls of plants. It possesses strong antioxidant properties and has been studied for its potential anti-inflammatory, anti-cancer, and neuroprotective effects.

The synthesis of Piperazine Ferulate involves the reaction between piperazine and ferulic acid. This reaction can be carried out under various conditions, including the use of catalysts to enhance yield and purity. The resulting compound is a white crystalline solid with a molecular weight of 332.38 g/mol. Its chemical structure consists of a piperazine ring linked to the phenolic group of ferulic acid, providing it with unique chemical and biological properties.

Recent studies have explored the potential therapeutic applications of Piperazine Ferulate. One notable area of research is its antioxidant activity. Antioxidants play a crucial role in neutralizing free radicals and preventing oxidative stress, which is implicated in various diseases such as cardiovascular disorders, neurodegenerative diseases, and cancer. In vitro studies have shown that Piperazine Ferulate exhibits potent antioxidant activity, comparable to or even exceeding that of pure ferulic acid.

In addition to its antioxidant properties, Piperazine Ferulate has been investigated for its anti-inflammatory effects. Inflammation is a complex biological response to harmful stimuli and is involved in many chronic diseases. Studies have demonstrated that Piperazine Ferulate can inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, suggesting its potential as an anti-inflammatory agent.

The neuroprotective effects of Piperazine Ferulate have also been studied extensively. Neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease are characterized by the progressive loss of neurons. Research has shown that Piperazine Ferulate can protect neurons from oxidative stress-induced damage and reduce the accumulation of beta-amyloid plaques, which are hallmark features of Alzheimer's disease.

Cancer research has also benefited from the study of Piperazine Ferulate. Several studies have reported that this compound can inhibit the growth and proliferation of cancer cells by inducing apoptosis (programmed cell death) and reducing angiogenesis (the formation of new blood vessels). These findings suggest that Piperazine Ferulate may have potential as an anticancer agent.

The safety profile of Piperazine Ferulate is another important aspect that has been evaluated in preclinical studies. Toxicity assessments have shown that this compound exhibits low toxicity at therapeutic concentrations, making it a promising candidate for further development into pharmaceutical products.

In conclusion, Piperazine Ferulate (CAS No. 171876-65-6) is a multifaceted compound with significant potential in various therapeutic areas. Its unique combination of piperazine and ferulic acid provides it with potent antioxidant, anti-inflammatory, neuroprotective, and anticancer properties. Ongoing research continues to uncover new applications for this compound, highlighting its importance in the fields of chemistry, biology, and pharmaceutical science.